Cas no 58876-19-0 (1H-1,2,4-Triazole, 3-(1,1-dimethylethyl)-5-(methylthio)-)

• Product Name: 1H-1,2,4-Triazole, 3-(1,1-dimethylethyl)-5-(methylthio)-
• CAS No: 58876-19-0
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 335426
• PubChem ID: 2743068
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3-(1,1-dimethylethyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(1,1-dimethylethyl)-5-(methylthio)-
• 5-tert-butyl-3-methylsulfanyl-1H-1,2,4-triazole
• 3-tert.butyl-5-methylthio-4H-1,2,4-triazole
• SCHEMBL9344428
• 58876-19-0
• SR-01000639361-1
• CCG-49943
• DTXSID70372468
• OONCLQJWVPFMKP-UHFFFAOYSA-N
• Z335958168
• SCHEMBL6964008
• CHEMBL1935515
• 3-tert.butyl-5-methylthio-1,2,4-4H-triazole

• Inchi： 1S/C7H13N3S/c1-7(2,3)5-8-6(11-4)10-9-5/h1-4H3,(H,8,9,10)
• InChI Key： OONCLQJWVPFMKP-UHFFFAOYSA-N
• SMILES： S(C)C1=NNC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 171.08301860g/mol
• Monoisotopic Mass: 171.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.9Ų